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Compound of Interest

Compound Name: 4-Bromofuran-2-carbonyl chloride

Cat. No.: B1626839

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for handling 4-Bromofuran-2-
carbonyl chloride (or its close structural isomer 5-Bromo-furan-2-carbonyl chloride, CAS No.
26726-16-9) in a laboratory setting. Adherence to these procedures is essential for ensuring
personal safety and minimizing environmental impact.

Hazard Identification and Classification

4-Bromofuran-2-carbonyl chloride is a hazardous chemical requiring careful handling. Based
on available safety data, it is classified as follows:

Hazard Class GHS Hazard Statement

) ] o H314: Causes severe skin burns and eye
Skin Corrosion/Irritation
damage.

Serious Eye Damage/Irritation H319: Causes serious eye irritation.

Specific target organ toxicity — single exposure ) o
. o H335: May cause respiratory irritation.
(Respiratory tract irritation)

Signal Word: Danger

Hazard Pictograms:
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e GHSO05: Corrosion

e GHSO07: Exclamation mark

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-Bromofuran-2-carbonyl chloride to
minimize exposure and ensure safety.
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PPE Category Item Specification

Chemical splash goggles are
required. A face shield should
) Safety Goggles and Face be worn over the goggles,
Eye and Face Protection ) ] ] ]
Shield especially when there is a risk
of splashing or a highly

exothermic reaction.[1][2][3]

Use gloves made of nitrile or
butyl rubber.[3][4] Always
] ] ] inspect gloves for integrity
Hand Protection Chemical-Resistant Gloves
before use and change them
immediately upon

contamination.

A flame-resistant lab coat (e.qg.,
] Nomex®) should be worn and
Body Protection Laboratory Coat
fully buttoned to cover as

much skin as possible.[1]

Work should be conducted in a
certified chemical fume hood. If
engineering controls are not
) ) ) sufficient, a respirator may be

Respiratory Protection Respirator )
necessary. Respirator use
requires a formal program
including fit testing and

training.[1][2]

Shoes that cover the entire
Footwear Closed-toe Shoes )
foot are required.[1]

Operational Plan: Step-by-Step Handling Procedure

This workflow ensures a systematic and safe approach to handling 4-Bromofuran-2-carbonyl
chloride from preparation to disposal.
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Figure 1. Workflow for safely handling 4-Bromofuran-2-carbonyl chloride.
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Experimental Protocol:

e Preparation:

o

o

o

Thoroughly review the Safety Data Sheet (SDS) before starting any work.
Put on all required personal protective equipment (PPE).

Ensure a certified chemical fume hood is operational and the work area is clean and
uncluttered. Prepare all necessary equipment and reagents.

e Handling:

o

Conduct all manipulations of 4-Bromofuran-2-carbonyl chloride inside the fume hood.

Carefully weigh or measure the required amount of the chemical. Avoid creating dust or
aerosols.[5]

Add the reagent to the reaction vessel slowly and in a controlled manner.
Monitor the reaction for any signs of uncontrolled exotherm.

After the reaction is complete, quench any remaining reactive material according to your
specific protocol.

e Cleanup and Disposal:

Decontaminate all glassware and equipment that came into contact with the chemical.

Segregate waste into appropriate, labeled containers for hazardous waste. This includes
any contaminated PPE.

Dispose of the chemical waste through your institution's hazardous waste management
program.[6] Do not pour down the drain.[6]

Remove PPE in the designated area, avoiding cross-contamination.

Wash hands and any exposed skin thoroughly after completing the work.[7]
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Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure compliance with
regulations.

Waste Stream Disposal Container Disposal Procedure

Dispose of as hazardous
] Labeled Hazardous Waste waste through your institution's
Unused/Excess Chemical ) )
Container environmental health and

safety office.[6]

Place in a designated, sealed

Contaminated Labware (e.g., Labeled Solid Hazardous ) )
] ] ] ] container for solid hazardous
pipette tips, wipes) Waste Container
waste.
Decontaminate with an
) appropriate solvent or
Contaminated Glassware N/A _
quenching agent before
cleaning.
Contaminated PPE (gloves, Labeled Solid Hazardous Dispose of as solid hazardous
etc.) Waste Container waste.

Emergency Procedures:

¢ In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with
plenty of water for at least 15 minutes.[6] Seek immediate medical attention.

¢ In case of eye contact: Rinse cautiously with water for several minutes.[6] Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[6]

 If inhaled: Move the person to fresh air and keep them comfortable for breathing.[5][8] If
feeling unwell, call a poison center or doctor.[5]

o If swallowed: Rinse mouth. Do NOT induce vomiting.[6] Seek immediate medical attention.[6]

 In case of a spill: Evacuate the area. Use appropriate absorbent material for cleanup, and
dispose of it as hazardous waste. Ensure adequate ventilation.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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